5-(Azepan-1-yl)-2-(5-((4-methoxyphenoxy)methyl)furan-2-yl)oxazole-4-carbonitrile

• IUPAC Name: 5-(azepan-1-yl)-2-[5-[(4-methoxyphenoxy)methyl]furan-2-yl]-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C22H23N3O4/c1-26-16-6-8-17(9-7-16)27-15-18-10-11-20(28-18)21-24-19(14-23)22(29-21)25-12-4-2-3-5-13-25/h6-11H,2-5,12-13,15H2,1H3
• InChI Key: SKCGZNSUOIMQGF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OCC2=CC=C(O2)C3=NC(=C(O3)N4CCCCCC4)C#N
• Molecular Formula: C22H23N3O4
• Molecular Weight: 393.4 g/mol

Description

5-(Azepan-1-yl)-2-(5-((4-methoxyphenoxy)methyl)furan-2-yl)oxazole-4-carbonitrile, also known as AZD9291, is a small molecule drug that has been developed for the treatment of non-small cell lung cancer (NSCLC). This compound is a third-generation epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor (TKI) and has shown promising results in clinical trials.

Scientific Research Applications

Synthesis and Chemical Reactions

Furan-2-yl(phenyl)methanol derivatives, sharing structural similarities with the mentioned compound, have been explored for their potential in smooth aza-Piancatelli rearrangements with 2-aminothiophenol and 2-aminophenol. This process affords corresponding 3,4-dihydro-2H-benzo[b][1,4]thiazine or oxazine derivatives, highlighting a method for constructing complex heterocyclic systems with high selectivity and good yields under mild conditions. This methodology exemplifies the compound's relevance in synthetic organic chemistry for generating diverse heterocyclic architectures, essential for pharmaceuticals and materials science (B. Reddy et al., 2012).

Pharmaceutical Research Applications

Derivatives containing oxadiazole or furadiazole rings, similar to those potentially derivable from the given compound, have been identified for their broad range of chemical and biological properties. Specifically, 1,3,4-oxadiazoles have shown promise in new drug development due to their antibacterial, anti-mycobacterial, antitumor, anti-viral, and antioxidant activities. This indicates the compound's potential utility in the development of new therapeutic agents, underscoring the importance of such molecular frameworks in medicinal chemistry (Ankit Siwach & P. Verma, 2020).

Material Science and Corrosion Inhibition

Azomethine functionalized triazole derivatives, which could theoretically be related to or derived from the synthesis pathways of the mentioned compound, have demonstrated significant corrosion inhibiting properties. These properties are especially relevant in materials science, where the protection of metals against corrosion is crucial for industrial applications. The effectiveness of such compounds as corrosion inhibitors, supported by both experimental and theoretical studies, showcases the potential application of the compound in developing new materials with enhanced durability and resistance to environmental degradation (Manilal Murmu et al., 2020).